Cas no 50851-00-8 (6-(cyclopentyloxy)-1,3-benzothiazol-2-amine)

• Product Name: 6-(cyclopentyloxy)-1,3-benzothiazol-2-amine
• CAS No: 50851-00-8
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 6181907
• PubChem ID: 21827414
• Update Time: 2025-10-30

6-(cyclopentyloxy)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(cyclopentyloxy)-1,3-benzothiazol-2-amine
• SCHEMBL21186301
• EN300-1144069
• 50851-00-8

• Inchi： 1S/C12H14N2OS/c13-12-14-10-6-5-9(7-11(10)16-12)15-8-3-1-2-4-8/h5-8H,1-4H2,(H2,13,14)
• InChI Key： OJMCKMVORPLGJY-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=CC=C(C=C12)OC1CCCC1

Computed Properties

• Exact Mass: 234.08268425g/mol
• Monoisotopic Mass: 234.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.4Ų

Additional information on 6-(cyclopentyloxy)-1,3-benzothiazol-2-amine

Professional Introduction to Compound with CAS No. 50851-00-8 and Product Name: 6-(cyclopentyloxy)-1,3-benzothiazol-2-amine

The compound with the CAS number 50851-00-8 and the product name 6-(cyclopentyloxy)-1,3-benzothiazol-2-amine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole class, a heterocyclic aromatic compound known for its diverse biological activities. The structural motif of benzothiazole, characterized by a sulfur atom linked to two carbon atoms of a thiophene ring fused with a benzene ring, has been extensively studied for its potential pharmacological properties.

6-(cyclopentyloxy)-1,3-benzothiazol-2-amine is particularly noteworthy due to its unique substitution pattern, where a cyclopentyl group is attached to the 6th position of the benzothiazole ring, and an amine group is present at the 2nd position. This specific arrangement imparts distinct chemical and biological properties that make it a valuable candidate for further investigation in drug discovery and development.

The benzothiazole scaffold is well-documented for its role in various therapeutic applications, including antimicrobial, anti-inflammatory, antiviral, and anticancer activities. The presence of the cyclopentyl group in 6-(cyclopentyloxy)-1,3-benzothiazol-2-amine introduces steric hindrance and modulates electronic properties, which can influence its interactions with biological targets. This alteration can lead to enhanced binding affinity or altered selectivity compared to parent benzothiazole derivatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that the amine group at the 2nd position of 6-(cyclopentyloxy)-1,3-benzothiazol-2-amine can form hydrogen bonds with specific residues in protein targets, enhancing its pharmacological activity. Additionally, the cyclopentyl moiety can engage in hydrophobic interactions, further stabilizing the compound-protein complex.

In vitro studies have demonstrated promising results regarding the biological activity of 6-(cyclopentyloxy)-1,3-benzothiazol-2-amine. Research has indicated that this compound exhibits inhibitory effects on certain kinases and enzymes implicated in cancer progression. The precise mechanism of action involves modulation of signaling pathways such as MAPK and PI3K/Akt, which are crucial for cell proliferation and survival. These findings align with recent clinical trials where similar benzothiazole derivatives have shown efficacy in treating various malignancies.

Moreover, the structural flexibility offered by the cyclopentyl group allows for further derivatization and optimization. Researchers are exploring analogs of 6-(cyclopentyloxy)-1,3-benzothiazol-2-amine to enhance its solubility, bioavailability, and metabolic stability. Such modifications are essential for translating preclinical findings into effective clinical therapies.

The synthesis of 6-(cyclopentyloxy)-1,3-benzothiazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only improve synthetic efficiency but also enable access to complex derivatives that may exhibit enhanced pharmacological properties.

The pharmacokinetic profile of 6-(cyclopentyloxy)-1,3-benzothiazol-2-amine is another critical aspect being evaluated. Studies have focused on understanding its absorption, distribution, metabolism, excretion (ADME) properties to assess its potential as a drug candidate. Preliminary data suggest favorable pharmacokinetic characteristics that warrant further investigation in animal models and human subjects.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating research on 6-(cyclopentyloxy)-1,3-benzothiazol-2-amine. These partnerships leverage cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) to identify novel therapeutic agents rapidly. The integration of artificial intelligence (AI) in drug discovery has also played a pivotal role in predicting novel scaffolds like 6-(cyclopentyloxy)-1,3-benzothiazol-2-amine that exhibit promising biological activity.

The future prospects for 6-(cyclopentyloxy)-1,3-benzothiazol-2-amine are vast. Ongoing research aims to elucidate its mechanism of action at a molecular level and explore its potential in treating other diseases beyond cancer. Additionally, efforts are underway to develop prodrugs that enhance its bioavailability while minimizing side effects.

In conclusion,6-(cyclopentyloxy)-1,3-benzothiazol-2-amine, identified by CAS no. 50851-00-8, represents a significant advancement in pharmaceutical chemistry with considerable therapeutic potential. Its unique structural features make it an attractive candidate for further exploration in drug development pipelines aimed at addressing unmet medical needs.